3-[(3-chloro-4-methoxybenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 5-[(3-chloro-4-methoxyphenyl)methylsulfanyl]-1H-1,2,4-triazole
• InChI: InChI=1S/C10H10ClN3OS/c1-15-9-3-2-7(4-8(9)11)5-16-10-12-6-13-14-10/h2-4,6H,5H2,1H3,(H,12,13,14)
• InChI Key: GVJGWAFATWBOKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CSC2=NC=NN2)Cl
• Molecular Formula: C10H10ClN3OS
• Molecular Weight: 255.72 g/mol

Description

The compound “3-[(3-chloro-4-methoxybenzyl)thio]-4H-1,2,4-triazole” is a complex organic molecule that contains several functional groups. It has a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. Attached to this ring is a thioether group linked to a benzyl group, which in turn has a methoxy group and a chloro group attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The methoxy group could be introduced using a Williamson ether synthesis or a nucleophilic substitution reaction. The chloro group could be introduced using an electrophilic aromatic substitution reaction. The triazole ring could be formed using a cyclization reaction. The thioether linkage could be formed using a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The triazole ring would introduce some rigidity into the structure, while the benzyl group would provide some flexibility. The presence of the methoxy and chloro groups would introduce electron-donating and electron-withdrawing effects, respectively, which could influence the reactivity of the molecule.

Chemical Reactions Analysis

This compound could undergo a variety of chemical reactions due to the presence of several different functional groups. The triazole ring could participate in reactions with electrophiles or nucleophiles. The thioether group could undergo oxidation reactions. The chloro group could be displaced by a nucleophile in a substitution reaction. The methoxy group could undergo demethylation under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar methoxy, chloro, and triazole groups could increase its solubility in polar solvents. The compound could exhibit some degree of crystallinity due to the presence of the rigid triazole ring.

Scientific Research Applications

Suzuki–Miyaura Cross-Coupling

The Suzuki–Miyaura (SM) cross-coupling reaction is a pivotal method for forming carbon–carbon bonds in organic chemistry. The compound could potentially serve as a precursor or an intermediate in the synthesis of organoboron reagents used in SM coupling. .

Benzylic Functionalization

The benzylic position of the compound is a prime site for various chemical reactions due to its enhanced reactivity. This can include free radical bromination, nucleophilic substitution, and oxidation processes. .

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. It could potentially interact with biological targets through its various functional groups. For example, the triazole ring is known to bind to various enzymes and receptors in biological systems.

Safety and Hazards

As with any chemical compound, handling “3-[(3-chloro-4-methoxybenzyl)thio]-4H-1,2,4-triazole” would require appropriate safety precautions. It’s important to use personal protective equipment and follow safe laboratory practices.

Future Directions

The study of “3-[(3-chloro-4-methoxybenzyl)thio]-4H-1,2,4-triazole” could open up new avenues in various fields of research. Its unique structure and functional groups make it a potential candidate for further studies in medicinal chemistry, materials science, and synthetic chemistry.